Cas no 83785-27-7 (1-BUTANETHIOL, 4-(DIMETHYLAMINO)-)

• Product Name: 1-BUTANETHIOL, 4-(DIMETHYLAMINO)-
• CAS No: 83785-27-7
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 3199249
• PubChem ID: 19031556
• Update Time: 2025-06-13

1-BUTANETHIOL, 4-(DIMETHYLAMINO)- Chemical and Physical Properties

Names and Identifiers

• 1-BUTANETHIOL, 4-(DIMETHYLAMINO)-
• SCHEMBL2527133
• AKOS018573212
• 83785-27-7
• 4-(dimethylamino)butane-1-thiol
• EN300-1833947

• Inchi： 1S/C6H15NS/c1-7(2)5-3-4-6-8/h8H,3-6H2,1-2H3
• InChI Key： BFOCABWAUPCJFR-UHFFFAOYSA-N
• SMILES： SCCCCN(C)C

Computed Properties

• Exact Mass: 133.09252066Da
• Monoisotopic Mass: 133.09252066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 4.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-BUTANETHIOL, 4-(DIMETHYLAMINO)-

Recent Advances in the Study of 1-BUTANETHIOL, 4-(DIMETHYLAMINO)- (CAS: 83785-27-7) in Chemical Biology and Pharmaceutical Research

The compound 1-BUTANETHIOL, 4-(DIMETHYLAMINO)- (CAS: 83785-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-BUTANETHIOL, 4-(DIMETHYLAMINO)- as a key intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a thiol group and a dimethylamino moiety, makes it a versatile building block for the development of compounds with potential antimicrobial, anticancer, and anti-inflammatory properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalysis, to optimize the production of this compound and its derivatives.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of 1-BUTANETHIOL, 4-(DIMETHYLAMINO)- derivatives against a panel of cancer cell lines. The results demonstrated significant cytotoxic effects, particularly in breast and lung cancer cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that these compounds induce apoptosis through the activation of intrinsic apoptotic pathways, making them promising candidates for further preclinical development.

Another area of interest is the potential application of 1-BUTANETHIOL, 4-(DIMETHYLAMINO)- in the development of antimicrobial agents. A recent study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes.

Despite these promising findings, challenges remain in the clinical translation of 1-BUTANETHIOL, 4-(DIMETHYLAMINO)- based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural optimization and formulation strategies to enhance the pharmacokinetic properties of these compounds.

In conclusion, 1-BUTANETHIOL, 4-(DIMETHYLAMINO)- (CAS: 83785-27-7) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to uncover additional applications and refine the compound's pharmacological profile, paving the way for its potential use in clinical settings. This briefing underscores the importance of continued investment in the study of this compound and its derivatives to fully realize their therapeutic potential.